Cas no 2172138-88-2 (2-tert-butyl-4-chloro-5-cyclopropylthieno2,3-dpyrimidine)

• Product Name: 2-tert-butyl-4-chloro-5-cyclopropylthieno2,3-dpyrimidine
• CAS No: 2172138-88-2
• MF: C₁₃H₁₅ClN₂S
• MW: 266.789600610733
• CID: 5985489
• PubChem ID: 165483096
• Update Time: 2025-06-08

2-tert-butyl-4-chloro-5-cyclopropylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-chloro-5-cyclopropylthieno2,3-dpyrimidine
• 2172138-88-2
• EN300-1267785
• 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine

• Inchi： 1S/C13H15ClN2S/c1-13(2,3)12-15-10(14)9-8(7-4-5-7)6-17-11(9)16-12/h6-7H,4-5H2,1-3H3
• InChI Key： VPLIGGQFBMXVAO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C(C)(C)C)=N1)SC=C2C1CC1

Computed Properties

• Exact Mass: 266.0644474g/mol
• Monoisotopic Mass: 266.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54Ų

Additional information on 2-tert-butyl-4-chloro-5-cyclopropylthieno2,3-dpyrimidine

Introduction to 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine (CAS No. 2172138-88-2)

2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine, with the CAS number 2172138-88-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties. The unique structural features of 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine is characterized by a thienopyrimidine core substituted with a tert-butyl group at the 2-position, a chlorine atom at the 4-position, and a cyclopropyl group at the 5-position. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activities. The tert-butyl group enhances lipophilicity and metabolic stability, while the chlorine atom and cyclopropyl group contribute to the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral mechanism involves inhibition of viral replication through interference with viral RNA synthesis. These results indicate that 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine could be further explored as a potential broad-spectrum antiviral agent.

The pharmacokinetic profile of 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine has been extensively studied to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life in animal models. Additionally, it demonstrates low toxicity and good safety margins in both in vitro and in vivo assays. These pharmacokinetic properties make it an attractive candidate for further preclinical and clinical evaluation.

The synthetic route to 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process starting from readily available starting materials. Key steps include the formation of the thienopyrimidine core through a cyclization reaction followed by selective substitution reactions to introduce the tert-butyl, chlorine, and cyclopropyl groups. The optimized synthetic protocol ensures that the compound can be produced on a large scale for preclinical and clinical studies.

In conclusion, 2-tert-butyl-4-chloro-5-cyclopropylthieno[2,3-d]pyrimidine (CAS No. 2172138-88-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in cancer therapy and antiviral treatments make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.